1-ethyl-3-(pyridin-2-yl)-1H-pyrazole-5-carboxylic acid
Overview
Description
Synthesis Analysis
While there isn’t specific information on the synthesis of “1-ethyl-3-(pyridin-2-yl)-1H-pyrazole-5-carboxylic acid”, there are related compounds that have been synthesized. For instance, substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity .Mechanism of Action
Pyrazoles
are a class of organic compounds with a five-membered aromatic ring containing three carbon atoms and two nitrogen atoms . They are used widely by medicinal chemists to obtain compounds for the treatment of human diseases . The pyrrolidine ring, a type of nitrogen heterocycle, is one of the structures that can be found in pyrazoles . The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .
Advantages and Limitations for Lab Experiments
1-ethyl-3-(pyridin-2-yl)-1H-pyrazole-5-carboxylic acid has a number of advantages for laboratory experiments. It is a relatively inexpensive compound, and it is easy to synthesize. It is also stable, and it can be stored for long periods of time without degradation. However, this compound has some limitations for laboratory experiments. It can be toxic to some organisms, and it can be difficult to purify. In addition, it can be difficult to determine the exact concentration of this compound in a solution.
Future Directions
There are a number of potential future directions for 1-ethyl-3-(pyridin-2-yl)-1H-pyrazole-5-carboxylic acid research. One potential direction is to further study its mechanism of action, in order to better understand how it affects proteins and enzymes. Another potential direction is to study the effects of this compound on cancer cells, in order to develop new treatments for cancer. In addition, this compound could be used to study the effects of drugs on the immune system, in order to develop new treatments for autoimmune diseases. Finally, this compound could be used to study the effects of drugs on the brain and nervous system, in order to develop new treatments for neurological disorders.
Scientific Research Applications
1-ethyl-3-(pyridin-2-yl)-1H-pyrazole-5-carboxylic acid has a wide range of applications in scientific research. It has been used to study the structure and function of proteins, as well as to study the mechanisms of drug action. It has also been used to study the effects of drugs on the brain and nervous system, as well as to study the effects of drugs on cancer cells. In addition, this compound has been used to study the effects of drugs on the immune system.
Properties
IUPAC Name |
2-ethyl-5-pyridin-2-ylpyrazole-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N3O2/c1-2-14-10(11(15)16)7-9(13-14)8-5-3-4-6-12-8/h3-7H,2H2,1H3,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJJWLFFTXUSCNX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=CC(=N1)C2=CC=CC=N2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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